4-(3-Fluoro-4-methylbenzoyl)-1,3-dihydroquinoxalin-2-one

• IUPAC Name: 4-(3-fluoro-4-methylbenzoyl)-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C16H13FN2O2/c1-10-6-7-11(8-12(10)17)16(21)19-9-15(20)18-13-4-2-3-5-14(13)19/h2-8H,9H2,1H3,(H,18,20)
• InChI Key: RZWJNQKBNUHLKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CC(=O)NC3=CC=CC=C32)F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

4-(3-Fluoro-4-methylbenzoyl)-1,3-dihydroquinoxalin-2-one, also known as FMQ, is a synthetic compound that belongs to the class of quinoxaline derivatives. It has gained significant attention in the scientific community due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of 4-(3-Fluoro-4-methylbenzoyl)-1,3-dihydroquinoxalin-2-one is not fully understood. However, it has been proposed that this compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. This compound has also been shown to induce apoptosis, a programmed cell death mechanism, in cancer cells. In addition, this compound has been reported to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of topoisomerase II. This compound has also been shown to have neuroprotective effects against oxidative stress-induced neuronal damage and to possess antiviral activity against herpes simplex virus type 1. In addition, this compound has been reported to inhibit the activity of acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3-Fluoro-4-methylbenzoyl)-1,3-dihydroquinoxalin-2-one in lab experiments is its potent antitumor activity against various cancer cell lines. This makes it a promising candidate for further development as a therapeutic agent for cancer. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 4-(3-Fluoro-4-methylbenzoyl)-1,3-dihydroquinoxalin-2-one. One potential direction is to investigate its potential as a therapeutic agent for neurodegenerative disorders, such as Alzheimer's disease. Another potential direction is to explore its antiviral activity against other viruses, such as human immunodeficiency virus (HIV). Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacokinetic properties for in vivo use.

Synthesis Methods

4-(3-Fluoro-4-methylbenzoyl)-1,3-dihydroquinoxalin-2-one can be synthesized through a multistep process starting from commercially available starting materials. The first step involves the synthesis of 3-fluoro-4-methylbenzoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 2-amino-3-chloro-1,4-naphthoquinone to yield the desired product, this compound.

Scientific Research Applications

4-(3-Fluoro-4-methylbenzoyl)-1,3-dihydroquinoxalin-2-one has been extensively studied for its potential as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. It has been reported to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been shown to have neuroprotective effects against oxidative stress-induced neuronal damage and to possess antiviral activity against herpes simplex virus type 1.